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For researchers, scientists, and professionals in drug development, the precise measurement

of atomic transition frequencies is a cornerstone of fundamental physics and a driver of

technological advancement. This guide provides an objective comparison of recent

experimental validations of the Ytterbium-171 (¹⁷¹Yb) clock transition frequency, a key

candidate for the redefinition of the SI second. The data presented is sourced from leading

metrology institutes, offering a comprehensive overview of the state-of-the-art in optical atomic

clocks.

This document summarizes quantitative data from various research groups into a clear tabular

format, details the experimental protocols for key measurements, and provides a visual

representation of a generalized experimental workflow for an optical lattice clock.

Comparative Analysis of ¹⁷¹Yb Clock Transition
Frequency Measurements
The absolute frequency of the ¹⁷¹Yb clock transition is a critical value, and its precise

determination is the subject of ongoing research worldwide. Different experimental setups,

including neutral atoms confined in optical lattices and single trapped ions, are employed to

measure this frequency with increasing accuracy. The following table summarizes recent key

measurements from various institutions.
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Research
Institute

Atomic
System

Clock
Transition

Measured
Frequency
(Hz)

Fractional
Uncertainty

Year
Published

INRIM Neutral ¹⁷¹Yb ¹S₀ → ³P₀

518 295 836

590

863.44(14)

2.7 × 10⁻¹⁶ 2023[1]

INRIM Neutral ¹⁷¹Yb ¹S₀ → ³P₀

518 295 836

590

863.59(31)

5.9 × 10⁻¹⁶ 2017[2]

NPL Single ¹⁷¹Yb⁺
²S₁/₂ → ²F₇/₂

(E3)

642 121 496

772

645.17(22)

3.4 × 10⁻¹⁶ 2018[3]

NPL Single ¹⁷¹Yb⁺
²S₁/₂ → ²F₇/₂

(E3)

642 121 496

772

645.14(26)

4.0 × 10⁻¹⁶ 2017[4]

NMIJ Neutral ¹⁷¹Yb ¹S₀ → ³P₀

518 295 836

590

863.62(10)

1.9 × 10⁻¹⁶ 2025[5]

Experimental Protocols
The precise measurement of the ¹⁷¹Yb clock transition frequency relies on sophisticated

experimental setups and methodologies. While specific implementations vary between

research groups, the fundamental principles are similar.

Neutral Ytterbium Optical Lattice Clock (e.g., INRIM,
NMIJ)
The experimental protocol for an optical lattice clock using neutral ¹⁷¹Yb atoms typically

involves the following key stages:

Atom Source and Collimation: Ytterbium atoms are produced by heating an oven. The

resulting atomic beam is then collimated to reduce its divergence.
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Zeeman Slower: A Zeeman slower, using a magnetic field and a counter-propagating laser

beam, is employed to decelerate the atoms to speeds suitable for trapping.

Magneto-Optical Trap (MOT): The slowed atoms are captured and cooled to microkelvin

temperatures in a magneto-optical trap. This is typically a two-stage process, using the broad

¹S₀ → ¹P₁ transition for initial cooling and the narrower ¹S₀ → ³P₁ intercombination line for

further cooling to lower temperatures.

Optical Lattice Trapping: The cold atoms are then loaded into a one-dimensional optical

lattice. This lattice is formed by a standing wave of laser light tuned to a "magic wavelength"

(around 759 nm for the ¹S₀ → ³P₀ transition). At this specific wavelength, the AC Stark shifts

induced by the lattice light on the two clock states are equal, minimizing the perturbation of

the transition frequency.

State Preparation: Before probing the clock transition, the atoms are prepared in a specific

spin state (mF = +1/2 or -1/2 of the ¹S₀ ground state) through optical pumping.

Clock Transition Spectroscopy: A highly stable clock laser, with a wavelength of

approximately 578 nm, is used to probe the ultra-narrow ¹S₀ → ³P₀ clock transition. The laser

frequency is scanned across the atomic resonance, and the excitation of the atoms to the

³P₀ state is detected.

Frequency Measurement and Stabilization: The frequency of the clock laser is precisely

measured using a femtosecond optical frequency comb. This comb acts as a gear, phase-

coherently linking the optical frequency of the clock laser to a microwave reference, such as

a hydrogen maser or a caesium fountain primary frequency standard. The measured atomic

transition is then used as a feedback signal to lock the frequency of the clock laser, creating

a highly stable optical frequency standard.

Systematic Shift Evaluation: A significant part of the experimental work is dedicated to

identifying, evaluating, and correcting for systematic frequency shifts that can affect the

accuracy of the clock. These shifts can arise from various sources, including the blackbody

radiation from the environment, the lattice light itself (residual and higher-order effects),

collisions between atoms, and the second-order Zeeman effect from magnetic fields. These

shifts are meticulously characterized by systematically varying the relevant experimental

parameters and observing the effect on the clock frequency.
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Single Ytterbium Ion Optical Clock (e.g., NPL)
For experiments using a single trapped ¹⁷¹Yb⁺ ion, the protocol is as follows:

Ion Trapping and Cooling: A single ¹⁷¹Yb⁺ ion is confined in a radiofrequency Paul trap. The

ion is then laser-cooled to the millikelvin range using the ²S₁/₂ → ²P₁/₂ transition at 369 nm.

Clock Transition Probing: A highly stabilized laser is used to probe an ultra-narrow optical

clock transition. In the case of ¹⁷¹Yb⁺, two transitions are commonly used: the electric

quadrupole (E2) transition ²S₁/₂ → ²D₃/₂ at 436 nm and the electric octupole (E3) transition

²S₁/₂ → ²F₇/₂ at 467 nm. The latter is exceptionally narrow and less susceptible to some

systematic shifts.

Quantum Jump Spectroscopy: The excitation of the ion to the upper clock state is detected

using the quantum jump technique. After the probe laser pulse, the cooling laser is applied. If

the ion was excited to the metastable upper state, it will not fluoresce. If it remained in the

ground state, it will scatter many photons. This binary signal provides a very high detection

efficiency.

Frequency Measurement and Feedback: Similar to the neutral atom clock, the frequency of

the probe laser is measured against a primary standard using an optical frequency comb.

The laser's frequency is then locked to the atomic transition.

Systematic Shift Analysis: The trapped ion is subject to various environmental perturbations

that can shift the clock frequency. These include the quadratic Stark shift from the trapping

fields, the second-order Doppler shift due to the ion's residual motion (micromotion), and the

blackbody radiation shift. These shifts are carefully evaluated and corrected for to determine

the unperturbed transition frequency.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized experimental workflow for an optical lattice

clock, from the atom source to the final frequency measurement.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atom Preparation Clock Operation

Frequency Measurement & Stabilization

Ytterbium Oven Collimation Zeeman Slower Magneto-Optical Trap (MOT) Optical Lattice Loading Spin Polarization Clock Spectroscopy (578 nm) State Detection

Feedback Loop

Error Signal

Clock Laser

Probe Atoms

Frequency Comb

Primary Standard (e.g., Cs Fountain)

Frequency Correction

Click to download full resolution via product page

Caption: Generalized workflow for a Ytterbium-171 optical lattice clock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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